Cas no 107867-51-6 (5-(Trifluoromethyl)pyridine-2,3-diamine)

• Product Name: 5-(Trifluoromethyl)pyridine-2,3-diamine
• CAS No: 107867-51-6
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD10696252
• CID: 135877
• PubChem ID: 10214425
• Update Time: 2025-06-08

5-(Trifluoromethyl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)pyridine-2,3-diamine
• 2,3-DIAMINO-5-TRIFLUOROMETHYLPYRIDINE
• 2,3-Pyridinediamine,5-(trifluoromethyl)-
• 5-(trifluoromethyl)-2,3-pyridinediamine
• 5-(TRIFLUOROMETHYL)PYRIDINE-2,3-DIAMIN
• 2,3-Pyridinediamine,5-(trifluoromethyl)
• 5-trifluoromethyl-pyridine-2,3 diamine
• 2,3-Pyridinediamine, 5-(trifluoromethyl)-
• RNSZENVDZWTPPG-UHFFFAOYSA-N
• 1602AA
• 5-trifluoromethylpyridin-2,3-diamine
• AB56876
• 5-Trifluoromethyl-pyridine-2,3-diamine
• 5-(tri
• 2,3-Diamino-5-(trifluoromethyl)pyridine
• 5-Trifluoromethyl-
• FT-0717450
• DS-11828
• 5-(trifluoromethyl)pyridin-2,3-diamine
• AC-29086
• C71296
• AKOS006305304
• Z1198276267
• A895384
• CS-0097703
• AMY12171
• EN300-196273
• SY108192
• 107867-51-6
• GEO-02849
• MFCD10696252
• DTXSID00436769
• SCHEMBL1716472
• DB-082256

• MDL： MFCD10696252
• Inchi： 1S/C6H6F3N3/c7-6(8,9)3-1-4(10)5(11)12-2-3/h1-2H,10H2,(H2,11,12)
• InChI Key： RNSZENVDZWTPPG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)N)N)(F)F

Computed Properties

• Exact Mass: 177.05100
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 296.7℃ at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.539
• PSA: 64.93000
• LogP: 2.42720
• Vapor Pressure: No data available

5-(Trifluoromethyl)pyridine-2,3-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(Trifluoromethyl)pyridine-2,3-diamine

5-(Trifluoromethyl)pyridine-2,3-diamine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

5-(Trifluoromethyl)pyridine-2,3-diamine (CAS No. 107867-51-6) is a multifaceted compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique chemical structure and potential applications. This compound, characterized by its trifluoromethyl group and diamine functionality, offers a range of possibilities for both academic research and industrial development.

The trifluoromethyl group is a well-known substituent in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it particularly useful in the design of drugs with improved pharmacokinetic properties, such as enhanced metabolic stability and reduced toxicity. The presence of this group in 5-(Trifluoromethyl)pyridine-2,3-diamine enhances its potential as a building block for the synthesis of bioactive molecules.

The diamine functionality in 5-(Trifluoromethyl)pyridine-2,3-diamine provides additional reactivity and versatility. Diamines are commonly used in the synthesis of polymers, chelating agents, and various other organic compounds. In pharmaceutical research, diamines can serve as ligands for metal complexes or as intermediates in the synthesis of drugs with specific biological activities.

Recent studies have highlighted the potential of 5-(Trifluoromethyl)pyridine-2,3-diamine in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important targets for drug discovery. The researchers found that derivatives of 5-(Trifluoromethyl)pyridine-2,3-diamine exhibited high binding affinity and selectivity for specific PPIs, making them promising candidates for further development.

In another study published in Organic Letters, scientists investigated the use of 5-(Trifluoromethyl)pyridine-2,3-diamine in the synthesis of fluorinated heterocycles. Fluorinated heterocycles are important structural motifs in many pharmaceuticals due to their favorable biological properties. The study demonstrated that 5-(Trifluoromethyl)pyridine-2,3-diamine could be efficiently converted into a variety of fluorinated pyridines and pyrimidines using palladium-catalyzed cross-coupling reactions. These findings open up new avenues for the synthesis of complex fluorinated molecules with potential therapeutic applications.

Beyond its use in drug discovery, 5-(Trifluoromethyl)pyridine-2,3-diamine has also shown promise in materials science. A 2020 study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of conductive polymers with enhanced thermal stability. The researchers found that polymers derived from 5-(Trifluoromethyl)pyridine-2,3-diamine exhibited superior electrical conductivity and mechanical strength compared to traditional conductive polymers. These properties make them suitable for applications in electronic devices and energy storage systems.

The versatility of 5-(Trifluoromethyl)pyridine-2,3-diamine is further demonstrated by its use in analytical chemistry. A recent study published in Analytical Chemistry explored the application of this compound as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS). The researchers found that derivatization with 5-(Trifluoromethyl)pyridine-2,3-diamine significantly improved the detection sensitivity and selectivity for several analytes, making it a valuable tool for trace analysis.

In conclusion, 5-(Trifluoromethyl)pyridine-2,3-diamine (CAS No. 107867-51-6) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique combination of a trifluoromethyl group and diamine functionality makes it an attractive building block for the synthesis of bioactive molecules, conductive polymers, and analytical reagents. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.